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Compound of Interest

Compound Name: BLK degrader 1

Cat. No.: B12381218 Get Quote

For researchers and drug development professionals, the responsible handling and disposal of

novel chemical compounds like BLK Degrader 1 are critical for ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

proper disposal of BLK Degrader 1, a selective B-lymphoid tyrosine kinase (BLK) degrader.

Disclaimer: A specific Safety Data Sheet (SDS) for BLK Degrader 1 (CAS No.: 3049215-64-4)

is not publicly available. The following procedures are based on general best practices for the

disposal of potent research chemicals, including Proteolysis Targeting Chimeras (PROTACs)

and other chemical degraders. It is imperative to consult and adhere to your institution's

specific Environmental Health and Safety (EHS) guidelines.[1][2][3]

Compound Information and Safety Precautions
BLK Degrader 1, also known as compound 9, is a selective degrader of B-lymphoid tyrosine

kinase with anticancer activity.[4][5] Given its biological activity and the general nature of such

compounds, it should be handled as a potentially hazardous substance.

Immediate Safety and Handling Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat when handling BLK
Degrader 1.
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Engineering Controls: All manipulations of the solid compound or its solutions should be

conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.

Quantitative Data Summary
While a comprehensive toxicological and environmental impact profile for BLK Degrader 1 is

not available, the following table summarizes its known chemical properties.

Property Value

Chemical Name

N-(3-((2-((3-aminophenyl)amino)pyrimidin-5-

yl)carbamoyl)-4-methylphenyl)-3'-

(trifluoromethyl)-[1,1'-biphenyl]-4-carboxamide

Synonyms BLK degrader 1, BLK-degrader1, Compound 9

CAS Number 3049215-64-4

Molecular Formula C32H25F3N6O2

Molecular Weight 582.59 g/mol

Appearance Solid (assumed)

Solubility Soluble in DMSO

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C

Data sourced from MedKoo and MedchemExpress.

Step-by-Step Disposal Protocol
The disposal of BLK Degrader 1 must comply with local, state, and federal regulations for

hazardous chemical waste.

Experimental Protocol: Waste Segregation and
Collection
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Waste Classification: All materials contaminated with BLK Degrader 1 must be classified as

hazardous chemical waste.

Segregation:

Solid Waste: Dispose of all contaminated disposable items, including gloves, pipette tips,

vials, and bench paper, in a designated solid hazardous waste container.

Liquid Waste: Collect all unused solutions, experimental media containing the compound,

and solvent rinses in a separate, compatible, and leak-proof liquid hazardous waste

container. Do not mix with other waste streams unless explicitly permitted by your

institution's EHS office.

Container Selection: Use chemically resistant containers with secure screw-top caps (e.g.,

high-density polyethylene or plastic-coated glass bottles for liquids).

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name

"BLK Degrader 1," the approximate concentration and volume, and the date.

Experimental Protocol: Decontamination and Storage
Decontamination: Decontaminate all non-disposable glassware and equipment that came

into contact with BLK Degrader 1. A typical procedure involves an initial rinse with an

appropriate solvent (e.g., ethanol or acetone), followed by a standard washing procedure.

The initial solvent rinse must be collected as hazardous liquid waste.

Storage: Store sealed and labeled waste containers in a designated Satellite Accumulation

Area (SAA) within your laboratory. This area should be secure, provide secondary

containment, and be away from incompatible materials.

Disposal Workflow
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Caption: Workflow for the proper disposal of BLK degrader 1.
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Final Disposal
Waste Pickup: Follow your institution's established procedures to request a hazardous waste

pickup from the EHS department.

Prohibited Disposal: Under no circumstances should BLK Degrader 1 or its solutions be

disposed of down the drain or in the regular trash. The recommended final disposal method

is incineration by an approved waste management facility.

By adhering to these procedures, researchers can minimize risks and ensure the safe and

compliant disposal of BLK Degrader 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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